Cas no 2006160-69-4 (5-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride)

• Product Name: 5-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride
• CAS No: 2006160-69-4
• MF: C₆H₇Cl₂NO
• MW: 180.031879663467
• CID: 4633392
• Update Time: 2025-10-28

5-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarbonyl chloride, 3-chloro-5,6-dihydro-
• 5-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride

• Inchi： 1S/C6H7Cl2NO/c7-5-2-1-3-9(4-5)6(8)10/h2H,1,3-4H2
• InChI Key： MJHGIRWUVUCAND-UHFFFAOYSA-N
• SMILES： C(Cl)(N1CC(Cl)=CCC1)=O

Additional information on 5-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride

Exploring the Applications and Synthesis of 5-Chloro-1,2,3,6-Tetrahydropyridine-1-Carbonyl Chloride

5-Chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride, also known by its CAS number 2006160-69-4, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique properties and potential applications in various industries. The structure of this compound consists of a tetrahydropyridine ring with a chlorine substituent at the 5-position and a carbonyl chloride group attached at the 1-position. This combination makes it a versatile building block for synthesizing more complex molecules.

The synthesis of 5-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride involves a series of well-established organic reactions. Typically, the starting material is a chlorinated tetrahydropyridine derivative. The introduction of the carbonyl chloride group is achieved through a Friedel-Crafts acylation reaction or other similar methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yield.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The tetrahydropyridine ring is a common structural motif in many bioactive compounds. For instance, derivatives of this compound have been explored as potential inhibitors of certain enzymes involved in neurodegenerative diseases. The presence of the carbonyl chloride group allows for further functionalization, enabling chemists to tailor the molecule for specific biological targets.

In addition to pharmaceutical applications, 5-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride has also found utility in agrochemicals. Its ability to act as an acylating agent makes it valuable in the synthesis of herbicides and insecticides. Recent studies have highlighted its role in developing more environmentally friendly pesticides with reduced toxicity to non-target species.

The physical properties of this compound are also worth noting. It has a melting point of approximately 45°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, making it suitable for use in both laboratory settings and industrial-scale production.

From a safety standpoint, handling 5-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride requires standard precautions typical for reactive chemicals. Proper ventilation and protective equipment are recommended during synthesis and manipulation to ensure safe working conditions.

In conclusion, 5-chloro-1,2,3,6-tetrahydropyridine-1-carbonyl chloride (CAS No: 2006160-69-4) is a versatile compound with diverse applications across multiple fields. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses and improved synthesis methods, this compound is poised to play an even greater role in the advancement of modern chemistry.